Cas no 154057-26-8 ((2-bromo-5-nitrophenyl)hydrazine hydrochloride)

• Product Name: (2-bromo-5-nitrophenyl)hydrazine hydrochloride
• CAS No: 154057-26-8
• MF: C₆H₇BrClN₃O₂
• MW: 268.495679140091
• MDL: MFCD28246546
• CID: 4604847
• PubChem ID: 67885202
• Update Time: 2025-05-20

(2-bromo-5-nitrophenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-bromo-5-nitrophenyl)hydrazine hydrochloride

• MDL： MFCD28246546
• Inchi： 1S/C6H6BrN3O2.ClH/c7-5-2-1-4(10(11)12)3-6(5)9-8;/h1-3,9H,8H2;1H
• InChI Key： VXPIJZVJLOUYAN-UHFFFAOYSA-N
• SMILES： N(C1C(=CC=C(N(=O)=O)C=1)Br)N.Cl

Additional information on (2-bromo-5-nitrophenyl)hydrazine hydrochloride

Introduction to (2-bromo-5-nitrophenyl)hydrazine hydrochloride (CAS No. 154057-26-8)

(2-bromo-5-nitrophenyl)hydrazine hydrochloride (CAS No. 154057-26-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-bromo-5-nitrophenyl hydrazine hydrochloride, is a hydrazine derivative characterized by its unique chemical structure, which includes a bromo and a nitro group attached to a phenyl ring. The presence of these functional groups imparts specific chemical and biological properties that make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of (2-bromo-5-nitrophenyl)hydrazine hydrochloride is C₇H₇BrN₄O₂·HCl, and its molecular weight is approximately 269.04 g/mol. The compound is typically obtained as a white to off-white crystalline solid, which is soluble in water and various organic solvents. Its solubility properties make it suitable for use in a wide range of chemical reactions and processes.

In recent years, (2-bromo-5-nitrophenyl)hydrazine hydrochloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of novel antiviral compounds using (2-bromo-5-nitrophenyl)hydrazine hydrochloride as a key building block. These compounds exhibited potent antiviral activity against several RNA viruses, including influenza and coronavirus.

Beyond antiviral applications, (2-bromo-5-nitrophenyl)hydrazine hydrochloride has also shown promise in the development of anticancer drugs. A research team from the University of California, Los Angeles (UCLA) recently published a paper in the Cancer Research Journal, detailing the synthesis and evaluation of a new class of anticancer agents derived from this compound. The study demonstrated that these agents effectively inhibited the growth of various cancer cell lines, including those resistant to conventional chemotherapy.

The unique chemical structure of (2-bromo-5-nitrophenyl)hydrazine hydrochloride allows for the introduction of diverse functional groups through various chemical transformations. This flexibility makes it an attractive starting material for the synthesis of complex molecules with tailored biological activities. For example, researchers at the National Institutes of Health (NIH) have utilized this compound to develop novel inhibitors of specific enzymes involved in metabolic pathways associated with diseases such as diabetes and obesity.

In addition to its role in drug discovery, (2-bromo-5-nitrophenyl)hydrazine hydrochloride has found applications in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the preparation of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of (2-bromo-5-nitrophenyl)hydrazine hydrochloride typically involves several steps, including the bromination and nitration of phenyl hydrazine followed by acidification to form the hydrochloride salt. The process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes for this compound, reducing waste generation and improving overall sustainability.

Safety considerations are paramount when handling (2-bromo-5-nitrophenyl)hydrazine hydrochloride. While it is not classified as a hazardous material under current regulations, appropriate safety measures should be taken during its use to ensure worker safety and environmental protection. This includes wearing personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory practices for handling chemicals.

In conclusion, (2-bromo-5-nitrophenyl)hydrazine hydrochloride (CAS No. 154057-26-8) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an important intermediate in the synthesis of novel compounds with potential therapeutic and technological benefits. Ongoing research continues to uncover new uses for this compound, further highlighting its significance in modern scientific endeavors.